Cas no 41944-86-9 ((+)-Abscisic Aldehyde)
(+)-Abscisic Aldehyde structure
Product Name:(+)-Abscisic Aldehyde
CAS No:41944-86-9
MF:C15H20O3
MW:248.317504882813
CID:1060379
PubChem ID:5282224
Update Time:2025-07-26
(+)-Abscisic Aldehyde Chemical and Physical Properties
Names and Identifiers
-
- (+)-Abscisic Aldehyde
- Abscisic aldehyde, (+)-
- (+)-Abscisyl aldehyde
- CHEBI:31157
- (2Z,4E)-5-((1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
- Q13476484
- 2-cis-(+)-abscisic aldehyde
- BDU56T3CXY
- SCHEMBL98690
- DTXSID101045385
- UNII-BDU56T3CXY
- LMPR0103050004
- 2,4-Pentadienal, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (S-(Z,E))-
- Abscisic aldehyde
- 41944-86-9
- (+)-cis-ABA aldehyde
- (+)-cis-abscisic aldehyde
- (2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienal; (+)-Abscisyl aldehyde; Abscisic Aldehyde
- (+)-cis-abscisic acid aldehyde
- (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienal
-
- Inchi: 1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3
- InChI Key: RIKWDZWVHUIUAM-UHFFFAOYSA-N
- SMILES: CC(=CC=O)C=CC1(C(C)(C)CC(=O)C=C1C)O
Computed Properties
- Exact Mass: 248.14124450g/mol
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 408.2±45.0 °C at 760 mmHg
- Flash Point: 214.8±25.2 °C
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
(+)-Abscisic Aldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(+)-Abscisic Aldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A110005-1mg |
(+)-Abscisic Aldehyde |
41944-86-9 | 1mg |
$ 184.00 | 2023-09-09 | ||
| TRC | A110005-10mg |
(+)-Abscisic Aldehyde |
41944-86-9 | 10mg |
$ 1453.00 | 2023-09-09 | ||
| A2B Chem LLC | AF72341-1mg |
(+)-Abscisic Aldehyde |
41944-86-9 | 1mg |
$300.00 | 2024-04-20 | ||
| A2B Chem LLC | AF72341-10mg |
(+)-Abscisic Aldehyde |
41944-86-9 | 10mg |
$1532.00 | 2024-04-20 |
(+)-Abscisic Aldehyde Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
41944-86-9 ((+)-Abscisic Aldehyde) Related Products
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- 14375-45-2((±)-Abscisic acid)
- 22841-42-5(2-Cyclohexen-1-one,4-hydroxy-4-(3-hydroxybutyl)-3,5,5-trimethyl-)
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